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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

An In-depth Technical Guide to C.I. Acid Yellow
172
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Yellow 172 is a synthetic dye belonging to the single azo class of compounds.[1] It is

primarily utilized in the textile industry for dyeing protein fibers such as wool and silk, as well as

polyamide fibers.[1] Its chemical structure, characterized by the presence of an azo group (-

N=N-) as a chromophore, imparts a vibrant yellow color. This technical guide provides a

comprehensive overview of the chemical properties, structure, synthesis, and available

toxicological data for C.I. Acid Yellow 172, intended to serve as a valuable resource for

professionals in research and development.

Chemical Structure and Properties
C.I. Acid Yellow 172 is chemically identified as 2,5-dichloro-4-[3-methyl-5-oxo-4-[[3-

(phenylsulfamoyl)phenyl]diazenyl]-4H-pyrazol-1-yl]benzenesulfonic acid.[2] The molecule

contains two sulfonic acid groups, which are responsible for its solubility in water and its

classification as an acid dye. The presence of chlorine atoms and a sulfonamide group further

influences its chemical characteristics and dyeing properties.
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Chemical and Physical Data
Property Value Source

C.I. Name Acid Yellow 172 [1]

C.I. Number 18969 [1]

CAS Number 15792-51-5 [1]

Molecular Formula C₂₂H₁₆Cl₂N₅NaO₆S₂ [1]

Molecular Weight 604.42 g/mol [1]

Synonyms
Acid Yellow 3GX, Acid Yellow

3GL, Yellow E-GPL

Molecular Structure Class Single Azo [1]

Experimental Protocols
Synthesis of C.I. Acid Yellow 172
The synthesis of C.I. Acid Yellow 172 involves a two-step diazotization and coupling reaction.

While a detailed, peer-reviewed experimental protocol is not readily available in the public

domain, the general manufacturing method is described as follows:

Step 1: Diazotization of 3-Aminobenzenesulfonamide

The first step is the diazotization of 3-aminobenzenesulfonamide. This reaction is typically

carried out in an acidic medium at low temperatures (0-5 °C) with the addition of sodium nitrite

to form the corresponding diazonium salt.

Step 2: Azo Coupling

The resulting diazonium salt is then coupled with 2,5-dichloro-4-(3-methyl-5-oxo-4,5-

dihydropyrazol-1-yl)benzenesulfonic acid.[1] The coupling reaction is generally performed

under controlled pH and temperature conditions to ensure the formation of the desired azo dye.

A patent for a high-dissolvability acid yellow dye provides a general procedure for a similar

synthesis, which can be adapted for C.I. Acid Yellow 172.[3] This process involves reacting the
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diazonium salt with the coupling component in an aqueous medium, followed by pH adjustment

and heating to facilitate the reaction and subsequent isolation of the product, often by spray

drying.[3]

Purification
For laboratory and research purposes, purification of the synthesized dye is crucial. Common

methods for purifying water-soluble dyes like C.I. Acid Yellow 172 include:

Recrystallization: Dissolving the crude product in a suitable solvent (e.g., water or a water-

miscible organic solvent mixture) and allowing it to crystallize upon cooling or addition of a

non-solvent.

Chromatography: Techniques such as column chromatography using silica gel or alumina

can be employed to separate the dye from impurities.

Flocculation: A patented method for purifying dye solutions involves the use of a flocculant,

such as aluminum hydroxide or ferric sulfate, to remove colloidal matters, followed by

filtration or centrifugation.[4]

Analytical Methods
Characterization and purity assessment of C.I. Acid Yellow 172 can be performed using

various analytical techniques:

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the

separation and quantification of dyes. A reverse-phase C18 column with a suitable mobile

phase (e.g., a gradient of acetonitrile and water with a buffer) and a photodiode array (PDA)

or UV-Vis detector would be appropriate for analysis.

Spectroscopy:

UV-Visible (UV-Vis) Spectroscopy: To determine the maximum absorption wavelength

(λmax) and quantify the dye concentration in solution based on Beer-Lambert law.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule, such as the azo group, sulfonic acid groups, and aromatic rings.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the detailed molecular structure of the dye.

Toxicological Information
The toxicological profile of C.I. Acid Yellow 172 is not extensively documented in publicly

available literature. However, as an azo dye, it falls into a class of compounds that have been

subject to scrutiny regarding their potential health and environmental effects. Azo dyes can be

metabolized, particularly under reductive conditions, to form aromatic amines, some of which

are known to be mutagenic or carcinogenic.[5]

A study on the mutagenicity and genotoxicity of Acid Yellow 17 (a different but related azo dye)

showed that while the parent dye was not mutagenic in the Ames test, its biodegradation

products under certain conditions could induce DNA damage.[6] This highlights the importance

of considering the metabolic fate of azo dyes when assessing their toxicological risk.

Given the limited specific data for C.I. Acid Yellow 172, a thorough toxicological evaluation,

including cytotoxicity and genotoxicity assays, would be necessary for any application in drug

development or other biomedical fields.

Visualizations
Logical Relationship: Synthesis of C.I. Acid Yellow 172
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Synthesis of C.I. Acid Yellow 172

3-Aminobenzenesulfonamide

Diazotization
(NaNO₂, HCl, 0-5°C)

2,5-Dichloro-4-(3-methyl-5-oxo-
4,5-dihydropyrazol-1-yl)benzenesulfonic acid

Azo Coupling

Diazonium Salt of
3-Aminobenzenesulfonamide

C.I. Acid Yellow 172
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Caption: A diagram illustrating the two-step synthesis of C.I. Acid Yellow 172.

Experimental Workflow: Toxicological Assessment
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Workflow for Toxicological Assessment of an Azo Dye

In Vitro Assays

In Vivo Studies (if warranted)

Cytotoxicity Assays
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Metabolism Studies

Genotoxicity Assays
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Acute Toxicity Studies

Positive Findings

Risk Assessment

Negative Findings

Chronic Toxicity and
Carcinogenicity Studies

Test Compound:
C.I. Acid Yellow 172
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Caption: A generalized workflow for the toxicological evaluation of an azo dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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